Cas no 113950-69-9 (5-chloro-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 113950-69-9
• MF: C₆H₄ClN₃O₂S₂
• MW: 249.697856903076
• MDL: MFCD21236737
• CID: 5215363
• PubChem ID: 65475518
• Update Time: 2026-03-06

5-chloro-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole-4-sulfonamide, 5-chloro-
• 5-Chlorobenzo[c][1,2,5]thiadiazole-4-sulfonamide
• 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide

• MDL： MFCD21236737
• Inchi： 1S/C6H4ClN3O2S2/c7-3-1-2-4-5(10-13-9-4)6(3)14(8,11)12/h1-2H,(H2,8,11,12)
• InChI Key： CZQKWIHMHRELLT-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(Cl)=C(S(N)(=O)=O)C2=NS1

Additional information on 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide

Research Brief on 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide (CAS: 113950-69-9): Recent Advances and Applications

5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide (CAS: 113950-69-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and fluorescent probes. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

One of the most notable advancements in the study of 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide is its role as a carbonic anhydrase (CA) inhibitor. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against CA isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. The study highlighted the compound's ability to selectively target tumor-associated CAs, making it a promising candidate for anticancer therapy. The researchers employed X-ray crystallography to elucidate the binding mode of the sulfonamide group to the zinc ion in the CA active site, providing valuable insights for structure-based drug design.

In addition to its pharmacological potential, 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide has been investigated for its utility in fluorescence-based applications. A 2022 study in ACS Chemical Biology reported the development of a novel fluorescent probe derived from this compound, which exhibits high sensitivity and selectivity for detecting reactive oxygen species (ROS) in live cells. The probe's benzothiadiazole core was found to enhance photostability and quantum yield, making it a valuable tool for imaging oxidative stress in biological systems. This application underscores the compound's versatility beyond traditional drug discovery.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide to improve yield and purity. A 2023 paper in Organic Process Research & Development described a scalable, one-pot synthesis route that minimizes the use of hazardous reagents and reduces waste generation. The authors emphasized the importance of this advancement for large-scale production, particularly in the context of industrial applications where cost-efficiency and environmental sustainability are critical considerations.

Looking ahead, the unique properties of 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide position it as a valuable scaffold for further exploration in medicinal chemistry. Ongoing research is investigating its potential in targeting other enzyme families, such as kinases and phosphatases, as well as its utility in the development of advanced materials for optoelectronic devices. The compound's dual functionality—combining pharmacological activity with fluorescent properties—makes it a particularly intriguing subject for interdisciplinary research.

In conclusion, recent studies on 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide (CAS: 113950-69-9) have expanded our understanding of its diverse applications in chemical biology and drug discovery. Its role as a CA inhibitor, fluorescent probe, and synthetic intermediate highlights its multifaceted utility. Future research will likely focus on refining its biological activity, exploring new derivatives, and translating these findings into clinical and industrial applications. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in the life sciences.